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Compound of Interest

Compound Name: 7-Hydroxypestalotin

Cat. No.: B10795607

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for 7-
Hydroxypestalotin, a naturally occurring pyranone derivative. The information presented
herein is intended to support researchers and scientists in the fields of natural product
chemistry, pharmacology, and drug development in their efforts to identify, characterize, and
utilize this compound. This document summarizes the nuclear magnetic resonance (NMR) and
mass spectrometry (MS) data for 7-Hydroxypestalotin and provides standardized
experimental protocols for data acquisition.

Introduction to 7-Hydroxypestalotin

7-Hydroxypestalotin, also known as LL-P880p, is a secondary metabolite produced by
various fungi, including species of Pestalotiopsis. It belongs to the class of substituted
dihydropyranones and has garnered interest for its potential biological activities. Accurate and
comprehensive spectroscopic data is paramount for the unambiguous identification and
subsequent investigation of this natural product.

Spectroscopic Data

The structural elucidation of 7-Hydroxypestalotin has been accomplished through the
application of modern spectroscopic techniques, primarily NMR and MS. The following tables
summarize the key quantitative data obtained from these analyses.
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Mass Spectrometry Data

High-resolution mass spectrometry (HRMS) with electrospray ionization (ESI) is a critical tool
for determining the elemental composition of a molecule. The data below was obtained via Fast
Atom Bombardment Mass Spectrometry (FABMS).

lon/Adduct Observed m/z

[M+H]* 231.10

Table 1: Mass Spectrometry Data for 7-Hydroxypestalotin.

Nuclear Magnetic Resonance (NMR) Data

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a
molecule. The *H and 3C NMR data for 7-Hydroxypestalotin, recorded in methanol-ds, are
presented below. Chemical shifts (d) are reported in parts per million (ppm).
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. 13C Chemical 1H Chemical o

Position . . Multiplicity J (Hz)
Shift (8) Shift (8)

2 166.9 - - -
3 89.9 5.10 d 1.8
4 173.6 - - -
5a 29.5 2.89 ddd 17.2,12.8,1.8
5b 29.5 2.30 dd 17.2, 3.9
6 78.1 451 ddd 12.8,3.9,3.9
7 74.0 3.48 m
8 71.0 3.80 m
9a 36.1 1.63 m
9b 36.1 1.52 m
10 18.9 1.45 m
11 14.1 0.95 t 7.2
4-OCHs 56.3 3.85 S

Table 2: *H and 3C NMR Spectroscopic Data for 7-Hydroxypestalotin (in Methanol-da)[1].

Experimental Protocols

The following sections detail standardized methodologies for the acquisition of NMR and MS
data for 7-Hydroxypestalotin and similar natural products.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation:

» Accurately weigh approximately 5-10 mg of purified 7-Hydroxypestalotin.
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» Dissolve the sample in approximately 0.6 mL of a deuterated solvent (e.g., methanol-da,
chloroform-d, or acetone-ds) in a clean, dry 5 mm NMR tube.

o Ensure the sample is fully dissolved; gentle vortexing or sonication may be applied if
necessary.

1H NMR Spectroscopy:

e Instrument: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a 5 mm
probe.

e Parameters:

[¢]

Pulse Program: Standard single-pulse experiment (e.g., 'zg30").

[¢]

Number of Scans: 16-64, depending on sample concentration.

[e]

Acquisition Time: 2-4 seconds.

o

Relaxation Delay: 1-5 seconds.

[¢]

Spectral Width: 0-12 ppm.

[¢]

Temperature: 298 K.

e Processing: Apply a Fourier transform to the free induction decay (FID) with an exponential
window function (line broadening of 0.3 Hz). Phase and baseline correct the resulting
spectrum. Reference the spectrum to the residual solvent peak (e.g., methanol-d4 at 6 3.31

ppm).
13C NMR Spectroscopy:

 Instrument: A high-field NMR spectrometer (e.g., 100 MHz or higher) equipped with a 5 mm
probe.

e Parameters:

o Pulse Program: Standard proton-decoupled 3C experiment (e.g., 'zgpg30").
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o Number of Scans: 1024-4096, due to the lower natural abundance and sensitivity of the
13C nucleus.

o Acquisition Time: 1-2 seconds.
o Relaxation Delay: 2 seconds.
o Spectral Width: 0-200 ppm.

o Temperature: 298 K.

e Processing: Apply a Fourier transform to the FID with an exponential window function (line
broadening of 1.0 Hz). Phase and baseline correct the resulting spectrum. Reference the
spectrum to the residual solvent peak (e.g., methanol-ds at d 49.0 ppm).

Mass Spectrometry (MS)

Sample Preparation:

e Prepare a stock solution of the purified 7-Hydroxypestalotin in a suitable solvent (e.g.,
methanol or acetonitrile) at a concentration of approximately 1 mg/mL.

¢ Dilute the stock solution to a final concentration of 1-10 pg/mL with the same solvent, often
with the addition of a small percentage of formic acid (e.g., 0.1%) to promote ionization.

High-Resolution Electrospray lonization Mass Spectrometry (HR-ESI-MS):

 Instrument: A high-resolution mass spectrometer such as a Time-of-Flight (TOF) or Orbitrap
instrument coupled to a liquid chromatography (LC) system.

e Parameters:

[¢]

lonization Mode: Positive electrospray ionization (ESI+).

[e]

Capillary Voltage: 3.5-4.5 kV.

o

Nebulizer Gas (N2): Flow rate appropriate for the instrument and solvent flow.

[¢]

Drying Gas (N2): Temperature and flow rate optimized for desolvation (e.g., 300-350 °C).
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o Mass Range: m/z 100-1000.

o Data Acquisition: Full scan mode.

e Analysis: The resulting mass spectrum is analyzed to determine the accurate mass of the
molecular ion ([M+H]*, [M+Na]*, etc.), which is then used to calculate the elemental
composition.

Workflow for Spectroscopic Analysis

The general workflow for the spectroscopic analysis of a natural product like 7-
Hydroxypestalotin is illustrated in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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